![molecular formula C9H6N2OS B2432557 6-(1,3-Thiazol-4-yl)pyridine-3-carbaldehyde CAS No. 2344680-73-3](/img/structure/B2432557.png)
6-(1,3-Thiazol-4-yl)pyridine-3-carbaldehyde
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Overview
Description
Synthesis Analysis
The synthesis of thiazole derivatives, which includes “6-(1,3-Thiazol-4-yl)pyridine-3-carbaldehyde”, involves various reactions. For instance, 1-(5-Methyl-1-(p-tolyl)-1H-1,2,3-triazol-4-yl)ethan-1-one was reacted with Thiosemicarbazide, alkyl carbodithioate, and benzaldehyde to give thiosemicarbazone, alkylidenehydrazinecarbodithioate, and 3-phenylprop-2-en-1-one-1,2,3-triazole derivatives .Molecular Structure Analysis
The thiazole ring in “this compound” is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The aromaticity is estimated by the chemical shift of the ring proton .Chemical Reactions Analysis
The 1,3,4-thiadiazole derivatives containing the 1,2,3-triazole moiety were obtained via reaction of alkylidenecarbodithioate with hydrazonoyl halides. Also, hydrazonoyl halides were reacted with thiosemicarbazone and pyrazolylthioamide to give 1,3-thiazoles derivatives .Physical And Chemical Properties Analysis
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine .Scientific Research Applications
Synthesis of Heterocyclic Compounds
The compound 6-(1,3-Thiazol-4-yl)pyridine-3-carbaldehyde has been involved in the synthesis of various heterocyclic compounds. For instance, its derivative 5-Pyridin-4-yl-1,3,4-oxadiazole-2-thiol, synthesized from isonicotinic acid hydrazide, underwent further reactions to form various heterocyclic compounds like 1,2,4-triazoles. These compounds demonstrated significant antimicrobial activity, highlighting their potential in the development of new antimicrobial agents (Bayrak et al., 2009).
Chemosensor Applications
The compound has also been utilized as a neutral ionophore in the construction of chemical sensors. Specifically, pyridine-2-carbaldehyde-2-(4-methyl-1,3-benzo thiazol-2-yl)hydrazone, a derivative of the compound, was used to develop an Er(III) membrane sensor. This sensor displayed high selectivity and was applicable in a wide pH range, making it suitable for analytical applications, such as monitoring Er(III) in binary mixtures and indirect determination of fluoride ions in mouthwash preparations (Ganjali et al., 2007).
Synthesis and Material Applications
Synthesis of Schiff Bases for Biological Applications
Derivatives of this compound were involved in the synthesis of Schiff bases by reacting with chitosan. These newly synthesized compounds were characterized and screened for antimicrobial activity against a variety of microbial strains. The results demonstrated that the biological activity of these Schiff bases depended on the specific type of moiety present. These findings indicate the compound's relevance in the development of materials with potential antimicrobial properties (Hamed et al., 2020).
Future Directions
Thiazoles, including “6-(1,3-Thiazol-4-yl)pyridine-3-carbaldehyde”, have been gaining considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities . Therefore, the future directions in the research of “this compound” and similar compounds could be focused on exploring these properties further and developing new drugs and applications.
Mechanism of Action
Target of Action
Thiazole derivatives have been known to exhibit a broad spectrum of pharmacological activity , suggesting that they may interact with multiple targets.
Mode of Action
Thiazole derivatives have been reported to interact with dna and topoisomerase ii, leading to dna double-strand breaks, a g2 stop, and ultimately, cell death .
Biochemical Pathways
Molecules containing a thiazole ring may activate or inhibit biochemical pathways and enzymes, or stimulate or block receptors in biological systems .
Pharmacokinetics
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes , which may influence its bioavailability.
Result of Action
Thiazole derivatives have been reported to exhibit a broad spectrum of pharmacological activity , suggesting that they may have diverse molecular and cellular effects.
Action Environment
The chemical properties of thiazole derivatives, such as their solubility, may be influenced by environmental factors .
Properties
IUPAC Name |
6-(1,3-thiazol-4-yl)pyridine-3-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6N2OS/c12-4-7-1-2-8(10-3-7)9-5-13-6-11-9/h1-6H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOSHLMXHBSRCPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1C=O)C2=CSC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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